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Abstract

ZK824859 hydrochloride is a selective inhibitor of the urokinase plasminogen activator (uPA),
a serine protease implicated in various physiological and pathological processes, including
fibrinolysis, tissue remodeling, and tumor invasion. This document provides detailed application
notes and protocols for the utilization of ZK824859 hydrochloride in preclinical in vivo mouse
studies, with a specific focus on dosage and administration for an experimental autoimmune
encephalomyelitis (EAE) model. The information presented herein is intended to guide
researchers in the effective design and execution of their experimental protocols.

Mechanism of Action

ZK824859 hydrochloride selectively inhibits the enzymatic activity of urokinase plasminogen
activator (UPA).[1][2] uPA is a key component of the plasminogen activation system, which
catalyzes the conversion of plasminogen to plasmin. Plasmin, in turn, is a broad-spectrum
protease that degrades various components of the extracellular matrix. By inhibiting uPA,
ZK824859 hydrochloride can modulate cell migration and invasion.

The inhibitory concentrations (IC50) of ZK824859 hydrochloride for human and mouse
proteases are summarized in the table below. It is noteworthy that the compound is less potent
and selective in mice compared to humans.[1]
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Quantitative Data Summary

Species Target Protease IC50 (nM)
Human uPA 79

Human tPA 1580
Human Plasmin 1330
Mouse uPA 410
Mouse tPA 910
Mouse Plasmin 1600

Table 1: In vitro inhibitory
activity of ZK824859
hydrochloride against human

and mouse proteases.[1]

In Vivo Efficacy in a Mouse Model of Experimental
Autoimmune Encephalomyelitis (EAE)

In a chronic mouse model of EAE, ZK824859 hydrochloride has demonstrated dose-

dependent efficacy in preventing disease development. The following table summarizes the

dosing regimen and observed outcomes.
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Administration .
Dosage Duration Outcome
Schedule

Complete prevention
50 mg/kg Twice daily (b.i.d.) 25 days of disease
development

. . . No effect on clinical
25 mg/kg Twice daily (b.i.d.) 25 days scores

No effect on clinical

10 mg/kg Twice daily (b.i.d.) 25 days scores

Table 2: Dosage and
efficacy of ZK824859
hydrochloride in a
chronic mouse EAE
model.[1]

Experimental Protocols
Formulation of ZK824859 Hydrochloride for Oral
Administration

This protocol describes the preparation of a 1 mL working solution of ZK824859
hydrochloride.[1]

Materials:

ZK824859 hydrochloride

Dimethyl sulfoxide (DMSO)

Polyethylene glycol 300 (PEG300)

Tween-80

Saline (0.9% NacCl)
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Procedure:

e Prepare a stock solution of ZK824859 hydrochloride in DMSO at a concentration of 20.8
mg/mL.

« In a sterile microcentrifuge tube, add 100 pL of the DMSO stock solution.
e Add 400 pL of PEG300 to the tube and mix thoroughly by vortexing.

e Add 50 pL of Tween-80 and mix until the solution is homogeneous.

e Add 450 pL of saline to bring the final volume to 1 mL.

e Mix the final solution thoroughly before administration.

In Vivo Dosing Protocol for EAE Mouse Model

This protocol is based on the effective dose identified in the chronic EAE mouse model.[1]
Animal Model:
o Chronic Experimental Autoimmune Encephalomyelitis (EAE) mouse model.

Dosing Regimen:

Dose: 50 mg/kg body weight.

Route of Administration: Oral gavage.

Frequency: Twice daily (b.i.d.).

Duration: 25 days, or as determined by the specific experimental design.

Procedure:

o Accurately weigh each mouse to determine the correct volume of the dosing solution to
administer.
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o Administer the formulated ZK824859 hydrochloride solution orally using a suitable gavage
needle.

» Monitor the animals daily for clinical signs of EAE and any potential adverse effects.
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Caption: Experimental workflow for in vivo mouse studies with ZK824859 hydrochloride.
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Caption: Simplified signaling pathway of ZK824859 hydrochloride's mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [ZK824859 Hydrochloride: Application Notes and
Protocols for In Vivo Mouse Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7358321#zk824859-hydrochloride-dosage-for-in-
vivo-mouse-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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